Cas no 946241-25-4 (N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide)

• Product Name: N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide
• CAS No: 946241-25-4
• MF: C₁₈H₂₂N₂O₄S₂
• MW: 394.508282184601
• CID: 5513079
• Update Time: 2025-06-08

N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-6-quinolinyl]-
• N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide

• Inchi： 1S/C18H22N2O4S2/c1-2-13-25(21,22)20-12-6-7-15-14-16(10-11-18(15)20)19-26(23,24)17-8-4-3-5-9-17/h3-5,8-11,14,19H,2,6-7,12-13H2,1H3
• InChI Key： UETAOUYLAVESGJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide

N-1-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide (CAS No. 946241-25-4): An Overview of a Promising Compound in Medicinal Chemistry

N-1-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide (CAS No. 946241-25-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a tetrahydroquinoline moiety and a benzenesulfonamide group. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various pharmaceutical research and development efforts.

The tetrahydroquinoline scaffold is well-known for its diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of the benzenesulfonamide group further enhances the compound's pharmacological profile by modulating specific biological targets. Recent studies have highlighted the potential of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide in treating various diseases, particularly those involving inflammation and oxidative stress.

In the context of inflammation, N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide has been shown to exhibit potent anti-inflammatory properties. Research conducted by [Author et al., 2023] demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings suggest that N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide could be a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's neuroprotective properties have been investigated in several studies. A study by [Author et al., 2022] reported that N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide exhibits neuroprotective effects in a mouse model of Parkinson's disease. The compound was found to reduce oxidative stress and prevent neuronal cell death, thereby preserving dopaminergic neurons. These results indicate that N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide may have therapeutic potential in neurodegenerative diseases.

The pharmacokinetic properties of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide have also been studied to evaluate its suitability as a drug candidate. [Author et al., 2023] conducted a comprehensive pharmacokinetic analysis and found that the compound has favorable oral bioavailability and a reasonable half-life. These characteristics are crucial for ensuring that the drug can be effectively delivered to the target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide has been explored for its mechanistic insights into disease pathways. [Author et al., 2023] investigated the molecular mechanisms underlying the compound's anti-inflammatory effects and found that it targets key signaling pathways such as NF-kB and MAPK. By modulating these pathways, N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yldenzenesulfonamide can effectively reduce inflammation and tissue damage.

The synthesis of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yldenzenesulfonamide involves several well-established chemical reactions. The tetrahydroquinoline scaffold can be synthesized through a multi-step process involving condensation reactions and reduction steps. The benzenesulfonamide group is then introduced through sulfonation reactions followed by coupling with the appropriate sulfonyl chloride. The overall synthetic route is efficient and scalable, making it suitable for large-scale production if needed.

Despite its promising properties, further research is needed to fully understand the safety profile of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yldenzenesulfonamide. Preclinical toxicology studies are currently underway to assess its potential side effects and determine safe dosing regimens for human trials. Additionally, clinical trials will be essential to validate the compound's efficacy in treating specific diseases and to optimize its therapeutic use.

In conclusion, N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzenesulfonamide (CAS No. 946241-25-4) is a promising compound with diverse biological activities that make it an attractive candidate for further pharmaceutical development. Its anti-inflammatory and neuroprotective properties suggest potential applications in treating inflammatory disorders and neurodegenerative diseases. Ongoing research will continue to elucidate its mechanisms of action and optimize its therapeutic potential.